Cas no 88210-96-2 (5,6-Dimethoxy-1H-indole-2-carboxylic acid)

5,6-Dimethoxy-1H-indole-2-carboxylic acid Properties

Names and Identifiers

• 5,6-Dimethoxy-1H-indole-2-carboxylic acid
• 5,6-DIMETHOXYINDOLE-2-CARBOXYLIC ACID
• 5,6-Dimethoxy-1H-indole-2-carboxylic acid (ACI)
• 5,6-Dimethoxyindolo-2-carboxylic acid
• 5,6-Dimethoxyindolyl-2-carboxylic acid
• 88210-96-2
• 5,6-Dimethoyxindole-2-carboxylic acid
• STK262437
• BBL012479
• D86899
• AKOS002332204
• 5,6-Dica
• Z274771760
• DTXSID10236898
• D-4340
• RS-0335
• DTXCID40159389
• SCHEMBL335983
• MFCD00015459
• 1H-Indole-2-carboxylic acid, 5,6-dimethoxy-
• SY059444
• CS-0131945
• ALBB-007614
• 5,6-Dimethoxyindole-2-carboxylic acid, AldrichCPR
• DB-057049
• EN300-80483
• +Expand

• MDL： MFCD00015459
• InChIKey： UZHQHNDRVITJPL-UHFFFAOYSA-N
• Inchi： 1S/C11H11NO4/c1-15-9-4-6-3-8(11(13)14)12-7(6)5-10(9)16-2/h3-5,12H,1-2H3,(H,13,14)
• SMILES： O=C(C1NC2C(=CC(=C(C=2)OC)OC)C=1)O
• BRN： 202249

Computed Properties

• Exact Mass: 221.06900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 221.069
• Heavy Atom Count: 16
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 71.6A^2

Experimental Properties

• LogP: 1.88330
• PSA: 71.55000
• Refractive Index: 1.644
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 456.2°C at 760 mmHg
• Melting Point: 210°C (dec.)
• Flash Point: 229.7°C
• Color/Form: Grayish yellow to light brown powder
• Solubility: Insoluble in water
• Density: 1.362

5,6-Dimethoxy-1H-indole-2-carboxylic acid Security Information

• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

5,6-Dimethoxy-1H-indole-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%